1,4-Dioxaspiro[4.5]decan-7-one

• IUPAC Name: 1,4-dioxaspiro[4.5]decan-7-one
• InChI: InChI=1S/C8H12O3/c9-7-2-1-3-8(6-7)10-4-5-11-8/h1-6H2
• InChI Key: TVXYCOHQUCHFAM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CC2(C1)OCCO2
• Molecular Formula: C8H12O3
• DSSTOX Substance ID: DTXSID50964345
• Molecular Weight: 156.18 g/mol
• CAS RN: 4969-01-1

Description

1,4-Dioxaspiro[4.5]decan-7-one is a chemical compound with the molecular formula C8H12O3. It is used as a biochemical reagent and can be used as a biological material or organic compound for life science-related research.

Synthesis Analysis

1,4-Dioxaspiro[4.5]decan-7-one is a useful bifunctional synthetic intermediate and has been widely used in synthesizing organic chemicals, such as pharmaceutical intermediates, liquid crystals, and insecticides. It can be synthesized from 1,4,9,12-tetraoxadispiro[4.2.4.2]tetradecane via selective deketalization in an acidic solution. The optimum reaction conditions include a reaction temperature of 65°C, a volume ratio of acetic acid (HAc) to water of 5:1, and a reactant concentration of 0.5 g/mL.

Molecular Structure Analysis

The molecular structure of 1,4-Dioxaspiro[4.5]decan-7-one can be found in various databases such as PubChem and ChemSpider.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,4-Dioxaspiro[4.5]decan-7-one can be found in databases such as PubChem. It is a colorless to yellow liquid.

Scientific Research Applications

Chemical Synthesis

. .

Microwave-Assisted Reductive Amination

. .

Aromatization Process

. .

Synthesis of L-Callipeltose

. , which is a natural product with potential biological activity.

Research Use Only (RUO)

. .

Safety and Handling

. .

Safety and Hazards

1,4-Dioxaspiro[4.5]decan-7-one can cause skin irritation and serious eye irritation. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. It should be used only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It’s known that this compound can be used as a biochemical reagent in life science related research .

Mode of Action

The specific mode of action of 1,4-Dioxaspiro[4It’s known that this compound can be used in the preparation of a series of potent analgesic compounds .

Biochemical Pathways

It’s known that this compound can be used in a novel aromatization process to convert into a series of 5-alkoxytryptamine derivatives including serotonin, melatonin, and bufotenin .

Pharmacokinetics

It’s known that this compound is stored in a freezer under -20°c, indicating that it may have specific storage requirements for maintaining its stability and bioavailability .

Result of Action

It’s known that this compound can be used in the synthesis of tritium labelled probes for the autoradiography study of the dopamine reuptake complex .

Action Environment

It’s known that this compound is stored in a freezer under -20°c, indicating that temperature may play a role in maintaining its stability .

Q & A

Q1: What is the significance of the 1,4-dioxaspiro[4.5]decan-7-one structure in the described research?

A1: The 1,4-dioxaspiro[4.5]decan-7-one structure serves as a crucial starting material in the synthesis of functionalized chiral β-aryl cyclohexanols. The research demonstrates that racemic 6-aryl 1,4-dioxaspiro[4.5]decan-7-ones can be effectively converted into their corresponding chiral β-aryl cyclohexanol counterparts through a ruthenium-catalyzed asymmetric hydrogenation process. [] This transformation is significant because it provides a pathway to access valuable chiral building blocks for various applications, particularly in pharmaceutical and medicinal chemistry.

Q2: How does the chirality of the catalyst affect the outcome of the reaction?

A2: The chirality of the ruthenium catalyst is paramount in determining the stereochemical outcome of the asymmetric hydrogenation. The research utilizes a specific chiral spiro ruthenium catalyst, (Ra,S,S)-5c, which exhibits high selectivity for one enantiomer of the product. [] This means that the catalyst preferentially facilitates the hydrogenation of one enantiomer of the racemic starting material, leading to an excess of the desired chiral product. This control over stereochemistry is crucial for synthesizing optically active compounds with specific biological activities.